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Compound of Interest

Compound Name: (Z)-SU14813

Cat. No.: B8085312 Get Quote

The following provides essential safety and logistical information for the proper disposal of (Z)-
SU14813, a multi-targeted receptor tyrosine kinase inhibitor. Adherence to these procedures is

crucial for maintaining a safe laboratory environment and ensuring compliance with regulatory

standards.

Personal Protective Equipment (PPE)
Before handling (Z)-SU14813 for disposal, it is imperative to be outfitted with the appropriate

personal protective equipment. This minimizes the risk of exposure and ensures personal

safety.

PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection
Recommended if handling large quantities or if

there is a risk of aerosolization

Waste Container Setup
Properly labeled and segregated waste containers are fundamental to a compliant chemical

waste management program.
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Solid Waste: Designate a clearly labeled, sealable container for solid (Z)-SU14813 waste.

The label should include the chemical name, "(Z)-SU14813," and the appropriate hazard

warnings.

Liquid Waste: Use a separate, leak-proof, and clearly labeled container for solutions

containing (Z)-SU14813. The label must indicate the chemical name and all solvent

components.

Sharps Waste: Any contaminated sharps, such as needles or razor blades, must be

disposed of in a designated sharps container.

Disposal of Unused Solid (Z)-SU14813
Unused or expired solid (Z)-SU14813 should be disposed of as chemical waste.

Transfer: Carefully transfer the solid (Z)-SU14813 into the designated solid waste container.

Avoid Dust: Minimize the generation of dust during transfer.

Seal: Securely seal the container.

Disposal of (Z)-SU14813 Solutions
Solutions containing (Z)-SU14813 must be treated as hazardous waste.

Collection: Pour the solution directly into the designated liquid waste container.

Solvent Compatibility: Ensure the waste container is compatible with the solvents used.

No Drain Disposal: Do not dispose of solutions containing (Z)-SU14813 down the drain.[1]

Disposal of Contaminated Labware
All labware that has come into contact with (Z)-SU14813 must be decontaminated or disposed

of properly.

Reusable Glassware: Rinse with a suitable solvent (e.g., ethanol or acetone) to remove

residual (Z)-SU14813. The rinsate should be collected and disposed of as liquid chemical
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waste. Following the initial rinse, wash the glassware with an appropriate laboratory

detergent and water.

Single-Use Plastics: Dispose of as solid chemical waste in the designated container.

Waste Pickup and Documentation
Arrange for the collection of the chemical waste by your institution's Environmental Health and

Safety (EHS) department or a licensed waste disposal contractor. Maintain a detailed log of the

disposed chemicals, including the name, quantity, and date of disposal. All disposal activities

must be conducted in accordance with local, state, and federal regulations.[2][3]

Disposal Workflow
The following diagram outlines the logical flow for the proper disposal of (Z)-SU14813.

Caption: Logical workflow for the disposal of (Z)-SU14813.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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